Cas no 2764020-23-5 ((9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2764020-23-5
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 5845424
• PubChem ID: 165989969
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37386994
• 2764020-23-5
• (9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C22H25NO3/c1-2-22(15-24)12-7-13-23(22)21(25)26-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20,24H,2,7,12-15H2,1H3
• InChI Key： PUGZXBSGESHJDF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC1(CO)CC)=O

Computed Properties

• Exact Mass: 351.18344366g/mol
• Monoisotopic Mass: 351.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate

(9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2764020-23-5): A Comprehensive Overview

(9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2764020-23-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMP for brevity, is characterized by its unique structural features and potential applications in drug development. The compound consists of a fluorenyl group attached to a methyl ester, which is further linked to a substituted pyrrolidine ring. This intricate structure imparts specific chemical and biological properties that make it a valuable candidate for various therapeutic applications.

The fluorenyl moiety, a common protecting group in organic synthesis, provides stability and enhances the solubility of the compound. The pyrrolidine ring, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, making it a versatile scaffold in drug design. The presence of the hydroxymethyl and ethyl substituents further modulates the compound's reactivity and selectivity, contributing to its potential as a lead molecule in medicinal chemistry.

In recent years, significant advancements have been made in understanding the biological activity of compounds similar to (9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate. Studies have shown that this class of compounds exhibits promising activity against various diseases, including neurodegenerative disorders and cancer. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of FMP to inhibit specific enzymes involved in protein misfolding, a key factor in conditions such as Alzheimer's disease.

Beyond its potential therapeutic applications, FMP has also been explored for its use as an intermediate in the synthesis of more complex molecules. The fluorenyl group's stability and ease of removal make it an attractive choice for protecting functional groups during multi-step synthetic processes. This property is particularly valuable in the development of prodrugs, where controlled release mechanisms are crucial for optimizing drug efficacy and minimizing side effects.

The synthesis of (9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate involves several well-established organic reactions. Typically, the synthesis begins with the formation of the pyrrolidine ring through a ring-closing metathesis reaction or a similar cyclization process. The fluorenyl protecting group is then introduced via a nucleophilic substitution reaction, followed by the addition of the hydroxymethyl and ethyl substituents through selective functionalization steps. These synthetic strategies are well-documented in the literature and can be adapted to produce high-purity FMP on both laboratory and industrial scales.

In terms of pharmacological properties, FMP has demonstrated favorable characteristics such as good solubility, stability under physiological conditions, and low toxicity. These attributes are essential for ensuring that the compound can be effectively delivered to target tissues without causing adverse effects. Preclinical studies have shown that FMP can cross the blood-brain barrier efficiently, making it a promising candidate for central nervous system (CNS) disorders.

The potential therapeutic applications of FMP extend beyond neurodegenerative diseases. Recent research has also explored its anti-cancer properties, particularly in inhibiting tumor growth and metastasis. Studies conducted on various cancer cell lines have shown that FMP can selectively target cancer cells while sparing normal cells, suggesting its potential as an effective chemotherapeutic agent. Additionally, FMP's ability to modulate cellular signaling pathways involved in apoptosis and cell cycle regulation further supports its role in cancer therapy.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of FMP in human subjects. These trials are designed to assess various endpoints, including pharmacokinetics, pharmacodynamics, and clinical outcomes. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. As these trials progress to later stages, more comprehensive data will be available to support the development of FMP as a viable treatment option.

In conclusion, (9H-fluoren-9-yl)methyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2764020-23-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new therapies targeting neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to shed light on its full potential as a therapeutic agent.